Cas no 2680667-91-6 (tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate)

• Product Name: tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate
• CAS No: 2680667-91-6
• MF: C₁₇H₂₄BrNO₃
• MW: 370.281364440918
• CID: 5621243
• PubChem ID: 165924037
• Update Time: 2025-06-10

tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300864
• 2680667-91-6
• tert-butyl N-[(3-bromophenyl)methyl]-N-(oxan-4-yl)carbamate
• tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate

• Inchi： 1S/C17H24BrNO3/c1-17(2,3)22-16(20)19(15-7-9-21-10-8-15)12-13-5-4-6-14(18)11-13/h4-6,11,15H,7-10,12H2,1-3H3
• InChI Key： DNPLFOIYJOQYRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C(=O)OC(C)(C)C)C1CCOCC1

Computed Properties

• Exact Mass: 369.09396g/mol
• Monoisotopic Mass: 369.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate (CAS: 2680667-91-6)

The compound tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate (CAS: 2680667-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the importance of tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of heterocyclic compounds with promising anticancer properties. The compound's unique structural features, including the bromophenyl and oxan-4-yl moieties, contribute to its versatility in chemical transformations and its ability to interact with biological targets.

In terms of synthesis, researchers have developed optimized protocols for the preparation of tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate, emphasizing high yield and purity. A recent report in Organic Letters (2023) described a one-pot synthesis approach that reduces the number of steps and minimizes waste, aligning with green chemistry principles. This advancement is particularly relevant for large-scale production and industrial applications.

Biological evaluations of derivatives of tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate have revealed interesting pharmacological activities. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2023) identified several derivatives with potent inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational studies have been employed to elucidate the binding mechanisms of tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate derivatives with their biological targets. Molecular docking and dynamics simulations, as reported in the Journal of Chemical Information and Modeling (2023), have provided insights into the structural determinants of activity, facilitating the design of more potent and selective analogs.

In conclusion, tert-butyl N-(3-bromophenyl)methyl-N-(oxan-4-yl)carbamate (CAS: 2680667-91-6) represents a promising scaffold in medicinal chemistry, with ongoing research uncovering its potential in various therapeutic areas. Future studies should focus on further optimizing its synthetic routes, expanding its biological evaluations, and exploring its clinical applicability. The compound's versatility and bioactive potential make it a valuable candidate for continued investigation in the field of chemical biology and drug development.